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Compound of Interest

Compound Name: 1-Tetratriacontanol-d4

Cat. No.: B12419898 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Tetratriacontanol-d4, a deuterated

very-long-chain fatty alcohol. Given the highly specific nature of this isotopically labeled

compound, this document synthesizes available information on its procurement, relevant

biological pathways of its non-deuterated analog, and general experimental methodologies

where such a compound would be utilized. This guide addresses the current landscape of

available data and provides a framework for its potential application in research and drug

development.

Supplier and Pricing Overview
Obtaining 1-Tetratriacontanol-d4 for research purposes requires sourcing from specialized

chemical suppliers. While direct pricing is often available only upon quotation, the following

suppliers have been identified as potential sources for this compound.
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Supplier Product Name Catalog Number
Additional
Information

Santa Cruz

Biotechnology, Inc.
1-Tetratriacontanol-d4 sc-220223

Pricing and availability

are typically provided

upon request.[1]

Pharmaffiliates 1-Tetratriacontanol-d4 PA STI 082480

Requires user login to

view price and

availability.[2]

Toronto Research

Chemicals (TRC)
1-Tetratriacontanol-d4 T306482

Pricing and availability

can be obtained by

requesting a quote.

Note: Pricing for specialized deuterated compounds can vary significantly based on purity,

quantity, and supplier. It is recommended to contact suppliers directly for the most accurate and

up-to-date information.

The Biological Context: Metabolism of Very-Long-
Chain Fatty Alcohols
While specific research detailing the metabolic fate of 1-Tetratriacontanol-d4 is not readily

available in published literature, the metabolic pathways of endogenous, non-deuterated very-

long-chain fatty alcohols provide a crucial biological framework. These pathways are central to

lipid metabolism and cellular signaling.

Very-long-chain fatty alcohols are key components of the fatty alcohol cycle. This cycle involves

the interconversion of fatty acids, fatty acyl-CoAs, fatty aldehydes, and fatty alcohols. Key

enzymes in this process include:

Acyl-CoA Reductases: These enzymes catalyze the reduction of very-long-chain fatty acyl-

CoAs to their corresponding fatty alcohols.

Fatty Aldehyde Dehydrogenase (FALDH): This enzyme is responsible for the oxidation of

fatty aldehydes to fatty acids.[3]
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Alcohol Dehydrogenases and Oxidases: These enzymes can oxidize fatty alcohols to fatty

aldehydes.

The proper functioning of this cycle is critical for the synthesis of complex lipids such as waxes

and ether lipids, and for maintaining cellular homeostasis. Disruptions in the metabolism of

very-long-chain fatty acids and alcohols are associated with several metabolic disorders.[3]
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Figure 1: Simplified diagram of the fatty alcohol metabolic cycle.

Experimental Applications and Methodologies
Deuterated compounds like 1-Tetratriacontanol-d4 are invaluable tools in biomedical

research, primarily utilized as internal standards in mass spectrometry-based analyses and as

tracers in metabolic studies.

Use as an Internal Standard in Lipidomics
In the field of lipidomics, which involves the comprehensive analysis of lipids in a biological

system, accurate quantification is paramount. Due to their chemical similarity to their

endogenous counterparts, stable isotope-labeled compounds such as 1-Tetratriacontanol-d4
serve as ideal internal standards.

Experimental Workflow: Quantification of Very-Long-Chain Fatty Alcohols using LC-MS/MS
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Figure 2: A general experimental workflow for the quantification of very-long-chain fatty

alcohols using a deuterated internal standard.

Detailed Protocol: Lipid Extraction and Sample Preparation for Mass Spectrometry

Sample Collection and Homogenization: Biological samples (e.g., cell pellets, tissue) are

collected and, if necessary, homogenized in a suitable buffer on ice.

Internal Standard Spiking: A known amount of 1-Tetratriacontanol-d4, dissolved in an

appropriate organic solvent, is added to the homogenate. This is a critical step to correct for

sample loss during extraction and for variations in ionization efficiency during mass

spectrometry analysis.

Lipid Extraction: A common method is the Folch extraction, which uses a

chloroform:methanol (2:1, v/v) solvent system to partition lipids from the aqueous phase. The

mixture is vortexed and centrifuged to achieve phase separation.

Phase Separation and Collection: The lower organic phase, containing the lipids, is carefully

collected.

Drying and Reconstitution: The collected organic solvent is evaporated under a stream of

nitrogen. The dried lipid extract is then reconstituted in a solvent compatible with the liquid

chromatography system, such as a mixture of isopropanol and acetonitrile.

LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography

system coupled to a tandem mass spectrometer (LC-MS/MS). The chromatographic

separation allows for the resolution of different lipid species. The mass spectrometer is set to

monitor for the specific mass-to-charge ratio (m/z) of both the endogenous 1-

Tetratriacontanol and the deuterated internal standard, 1-Tetratriacontanol-d4.

Data Analysis: The peak areas of the endogenous analyte and the deuterated internal

standard are determined from the resulting chromatograms. The concentration of the

endogenous 1-Tetratriacontanol is then calculated based on the ratio of its peak area to that

of the known amount of the internal standard.

Metabolic Fate and Tracer Studies
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Deuterium-labeled compounds can also be used as tracers to follow the metabolic fate of a

molecule within a biological system. By introducing 1-Tetratriacontanol-d4 to cells or an

organism, researchers can track its incorporation into downstream metabolites, such as wax

esters or ether lipids, using mass spectrometry. This approach can provide valuable insights

into the dynamics of lipid metabolism under various physiological or pathological conditions.

Note on Availability of Specific Protocols: It is important to note that while the methodologies

described are standard in the field of lipidomics and metabolic research, specific, published

experimental protocols detailing the use of 1-Tetratriacontanol-d4 are currently scarce. The

protocols provided here are based on established methods for analogous deuterated lipids and

should be adapted and optimized for the specific research question and experimental setup.

Conclusion
1-Tetratriacontanol-d4 is a specialized research tool with significant potential for advancing

our understanding of the metabolism and biological roles of very-long-chain fatty alcohols.

While the direct procurement and application data for this specific molecule are limited, this

guide provides a foundational understanding of its potential suppliers, the relevant biological

pathways of its non-deuterated counterpart, and the established experimental frameworks in

which it can be effectively utilized. As research into the intricacies of lipid metabolism continues

to grow, the application of such precision tools will undoubtedly play a crucial role in future

discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419898#1-tetratriacontanol-d4-supplier-and-
pricing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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